![molecular formula C9H12Cl2N4 B6159907 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride CAS No. 1803593-74-9](/img/no-structure.png)
1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride” is a chemical compound that belongs to the class of pyrazole-bearing compounds . Pyrazole compounds are known for their diverse pharmacological effects .
Synthesis Analysis
The synthesis of pyrazole compounds involves multicomponent reactions . The reaction sequence involves an azido-Ugi-deprotection reaction followed by an acetic anhydride-mediated N-acylation-cyclization process . The structures of the synthesized compounds are verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .Chemical Reactions Analysis
Pyrazole compounds have shown high catalytic activity toward the ammoxidation of alcohols to nitriles and the aerobic oxidation of alcohols to aldehydes .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride involves the reaction of 2-chloro-5-(1H-pyrazol-1-yl)pyridine with methanamine followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "2-chloro-5-(1H-pyrazol-1-yl)pyridine", "Methanamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-5-(1H-pyrazol-1-yl)pyridine is reacted with excess methanamine in a solvent such as ethanol or methanol at reflux temperature for several hours to yield 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt of 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride.", "Step 3: The product is isolated by filtration, washed with a suitable solvent such as diethyl ether, and dried under vacuum." ] } | |
1803593-74-9 | |
Molecular Formula |
C9H12Cl2N4 |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.